molecular formula C₁₈H₂₀D₃NO₃ B1153524 (O6-Methyl-d3)-7,8-dihydro-6-isomorphine

(O6-Methyl-d3)-7,8-dihydro-6-isomorphine

Cat. No.: B1153524
M. Wt: 304.4
Attention: For research use only. Not for human or veterinary use.
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Description

(O6-Methyl-d3)-7,8-dihydro-6-isomorphine is a deuterated derivative of 7,8-dihydro-6-isomorphine, a synthetic opioid analog. Its structure features a methyl group at the O6 position with three deuterium atoms (d3) and a saturated 7,8-dihydro bond in the morphinan backbone. This modification enhances metabolic stability and reduces first-pass metabolism, making it valuable for pharmacokinetic studies and analytical reference standards . Its molecular formula is presumed to be C18H18D3NO3·HCl (exact data pending confirmation), with a molecular weight approximately ~350–360 g/mol (including HCl).

Properties

Molecular Formula

C₁₈H₂₀D₃NO₃

Molecular Weight

304.4

Synonyms

6β-Tetrahydrooripavine-d3;  (5α,6β)-4,5-epoxy-6-methoxy-d3-17-methyl-Morphinan-3-ol

Origin of Product

United States

Comparison with Similar Compounds

Research Findings

  • Metabolic Stability : The 7,8-dihydro modification in this compound reduces cytochrome P450-mediated oxidation, extending half-life compared to unsaturated analogs like 6-acetylmorphine-D3/D6 .
  • Analytical Utility: While 6-acetylmorphine-D3/D6 are optimized for heroin metabolite quantification, the methyl-d3 variant may serve as a stable internal standard for novel opioid analogs in serum or urine.

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